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Compound of Interest

Compound Name:
N-(4-

ethoxyphenyl)ethanesulfonamide

Cat. No.: B2376059 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) is publicly available for N-(4-
ethoxyphenyl)ethanesulfonamide (CAS No. 57616-19-0). This guidance is based on the

safety data for the structurally similar compound, N-(4-ethoxyphenyl)acetamide (Phenacetin,

CAS No. 62-44-2). It should be treated as a precautionary guideline. All laboratory personnel

must conduct a thorough risk assessment before handling this chemical and consult with their

institution's Environmental Health and Safety (EHS) department.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling N-(4-ethoxyphenyl)ethanesulfonamide. The

following procedural guidance is designed to ensure safe operational use and disposal.

Hazard Summary & Potential Risks
Based on its structural analog, N-(4-ethoxyphenyl)acetamide, this compound should be

handled as potentially hazardous. The primary concerns include:

Acute Toxicity: Harmful if swallowed.[1][2][3]

Carcinogenicity: May cause cancer.[1][2][3]

Skin Sensitization: May cause an allergic skin reaction.[2]

Mutagenicity: Suspected of causing genetic defects.[2]
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Always handle this compound with the utmost care to avoid exposure.

Quantitative Safety Data
Quantitative exposure limits are not available in the reviewed documentation. The table below

summarizes key physical and chemical properties for the structural analog, Phenacetin, which

may be similar.

Property Value Source

Molecular Formula C10H13NO2 --INVALID-LINK--[2]

Molecular Weight 179.2 g/mol --INVALID-LINK--[2]

Appearance White, crystalline powder/solid
--INVALID-LINK--, --INVALID-

LINK--[4][5]

Melting Point 133 - 138 °C (271.4 - 280.4 °F) --INVALID-LINK--[4]

Odor Odorless
--INVALID-LINK--, --INVALID-

LINK--[4][5]

Vapor Pressure < 1 mmHg @ 25 °C --INVALID-LINK--[4]

Occupational Exposure Limits Not established.

Personal Protective Equipment (PPE) Protocol
All personnel must wear the following PPE. Do not handle this substance until all safety

precautions have been read and understood.[2][3][4][5]

Engineering Controls:
Work exclusively within a certified chemical fume hood.[3]

Ensure adequate ventilation to control dust formation.[1][3]

Eye and Face Protection:
Wear ANSI Z87.1-compliant chemical safety goggles or a face shield if there is a splash

hazard.[4]
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Skin and Body Protection:
Gloves: Wear chemically resistant gloves (e.g., nitrile) tested according to EN 374.[1] Always

inspect gloves before use. Dispose of contaminated gloves after use in accordance with

institutional and local regulations.

Clothing: Wear a flame-retardant lab coat, fully buttoned.

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday.[1][3]

Respiratory Protection:
For operations that may generate dust, use a NIOSH-approved respirator with a P100 (or

equivalent) particulate filter.[4]

Operational Plan: Handling and Storage
Follow these procedural steps for safe handling and storage.

Preparation:

Designate a specific area within a fume hood for handling.

Assemble all necessary equipment and PPE before starting work.

Ensure an eyewash station and safety shower are immediately accessible.

Handling:

Avoid all contact with skin and eyes and prevent dust formation and inhalation.[1][3]

Use spatulas and weighing paper for transferring the solid compound.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

Storage:

Store in a tightly sealed, properly labeled container.
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Keep in a dry, well-ventilated, and secure location, such as a locked cabinet.[1][3][4]

Store away from incompatible materials like strong oxidizing agents, acids, and bases.[4]

Disposal Plan
All waste materials must be treated as hazardous waste.

Chemical Waste:

Collect all unused material and solutions containing the compound in a designated,

sealed, and labeled hazardous waste container.

Contaminated Materials:

Dispose of all contaminated items (e.g., gloves, weighing paper, pipette tips) in a

dedicated hazardous waste container.

Final Disposal:

Arrange for pickup and disposal through your institution's EHS department, following all

local, regional, and national regulations.[1][3][4] Do not dispose of down the drain or in

regular trash.[1]

Visual Workflow for Safe Chemical Handling
The following diagram outlines the critical steps from receiving the chemical to its final disposal.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Disposal Phase

Receive Chemical & Verify SDS Information

Conduct Task-Specific Risk Assessment

Select & Inspect Appropriate PPE

Don PPE Correctly

Proceed to Handling

Perform Experimental Work

Decontaminate Work Area & Equipment

Doff PPE Correctly

Segregate & Collect Hazardous Waste

Proceed to Disposal

Store Waste in Designated Area

Arrange EHS Waste Pickup

Process Complete

End of Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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